Cas no 1867868-87-8 ((1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol)
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol
-
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T312286-100mg |
trans-2-{[(Oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 100mg |
$ 135.00 | 2022-06-02 | ||
| TRC | T312286-500mg |
trans-2-{[(Oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 500mg |
$ 500.00 | 2022-06-02 | ||
| TRC | T312286-1g |
trans-2-{[(Oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 1g |
$ 775.00 | 2022-06-02 | ||
| Life Chemicals | F6619-0478-0.25g |
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 95%+ | 0.25g |
$301.0 | 2023-09-06 | |
| Life Chemicals | F6619-0478-0.5g |
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 95%+ | 0.5g |
$541.0 | 2023-09-06 | |
| Life Chemicals | F6619-0478-1g |
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 95%+ | 1g |
$970.0 | 2023-09-06 | |
| Life Chemicals | F6619-0478-2.5g |
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 95%+ | 2.5g |
$1940.0 | 2023-09-06 | |
| Life Chemicals | F6619-0478-5g |
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 95%+ | 5g |
$2910.0 | 2023-09-06 | |
| Life Chemicals | F6619-0478-10g |
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 95%+ | 10g |
$4074.0 | 2023-09-06 | |
| A2B Chem LLC | AY12052-1mg |
trans-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol |
1867868-87-8 | 95%+ | 1mg |
$317.00 | 2024-04-20 |
(1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol
Introduction to (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol and Its Significance in Modern Chemical Research
Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical and biochemical research. Among these, (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol (CAS No. 1867868-87-8) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its cyclobutane core and oxan-4-yl substituent, has garnered attention in recent years for its role in the development of novel therapeutic agents.
The structural motif of (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol is particularly noteworthy for its ability to mimic natural amino acid structures, which has implications for drug design and development. The presence of the (1R,2R) stereochemistry enhances its potential as a chiral building block in the synthesis of enantiomerically pure compounds, which are highly valued in medicinal chemistry.
In recent years, there has been a surge in research focused on the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacological properties. The cyclobutane ring in this compound serves as an excellent scaffold for such peptidomimetic designs. Its rigid structure helps to stabilize the conformation of the molecule, making it more resistant to metabolic degradation and improving its bioavailability.
One of the most compelling aspects of (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol is its potential application in the treatment of various neurological disorders. The oxan-4-yl moiety is known to interact with specific biological targets, including receptors and enzymes that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective properties by modulating key signaling pathways involved in neurodegeneration.
The synthesis of (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol presents unique challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. Techniques such as chiral resolution and biocatalytic methods have been employed to achieve the desired stereochemical configuration, ensuring that the compound retains its intended biological activity.
Recent breakthroughs in computational chemistry have also contributed to the understanding of (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol's interactions with biological targets. Molecular modeling studies have revealed that the compound can bind to specific pockets on target proteins with high affinity. This information has been instrumental in designing more potent and selective derivatives with improved pharmacokinetic profiles.
The pharmaceutical industry has shown significant interest in (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol due to its potential as a lead compound for drug discovery. Several companies are currently engaged in optimizing its structure to enhance its therapeutic efficacy while minimizing side effects. The development of novel synthetic routes has also been a focus area, with researchers exploring greener and more efficient methods to produce this compound on an industrial scale.
Another exciting application of this compound is in the field of materials science. The unique structural features of (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol make it a promising candidate for designing advanced polymers and materials with tailored properties. For instance, its rigid framework can be exploited to create high-performance polymers that exhibit enhanced mechanical strength and thermal stability.
The environmental impact of synthesizing and using (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol is also an important consideration. Researchers are increasingly focusing on developing sustainable synthetic pathways that minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting green chemistry and reducing the environmental footprint of chemical manufacturing processes.
In conclusion, (1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol (CAS No. 1867868-87-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and potential biological activities make it a valuable tool for researchers in pharmaceuticals, materials science, and beyond. As our understanding of this compound continues to grow, so too will its impact on advancing scientific knowledge and developing innovative solutions to global challenges.
1867868-87-8 ((1R,2R)-2-{[(oxan-4-yl)methyl]amino}cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)